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Compound of Interest

Compound Name: M 25

Cat. No.: B1150227 Get Quote

The designation "M 25" does not refer to a single, universally recognized chemical entity.

Instead, it is a label used across various scientific and pharmaceutical fields to denote a range

of distinct substances, from pharmaceutical drugs and biological molecules to elemental forms

and advanced nanomaterials. Without further specificity, a comprehensive technical guide on

the "chemical structure of M 25" is not feasible.

This guide aims to provide an overview of the different chemical structures and contexts

associated with the "M 25" identifier to assist researchers, scientists, and drug development

professionals in clarifying the specific compound of interest.

Pharmaceutical Formulations
In the pharmaceutical industry, "M 25" is a common imprint on various medications, where the

number typically signifies a 25 mg dosage. The active pharmaceutical ingredients (APIs) in

these formulations are chemically distinct.

Amphetamine and Dextroamphetamine: A combination of central nervous system stimulants

used to treat ADHD and narcolepsy. The "M 25" imprint is found on 25 mg extended-release

capsules[1].

Aspirin and Dipyridamole: A combination drug where "M 25" can refer to a formulation

containing 25 mg of aspirin and 200 mg of extended-release dipyridamole, used for stroke

prophylaxis[2].
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Meclizine Hydrochloride: An antihistamine used to treat vertigo, motion sickness, and

nausea. A 25 mg chewable tablet is imprinted with "M 25"[3].

Imipramine (Tofranil): A tricyclic antidepressant, with 25 mg tablets bearing the "M 25"

mark[4].

Metoprolol and Olmesartan (Olmesar M 25): A combination antihypertensive medication

containing 25 mg of metoprolol and 20 mg of olmesartan[5].

Biochemical and Biological Entities
In the fields of biochemistry and molecular biology, "M 25" is used as a descriptor for specific

proteins and enzymes.

CTX-M-25: A novel extended-spectrum β-lactamase enzyme. These enzymes confer

bacterial resistance to β-lactam antibiotics. The "25" in its name is part of a classification

system for this family of enzymes[6].

Zea m 25: An allergenic protein, specifically a thioredoxin, found in maize (Zea mays)[7]. The

nomenclature is standard for allergens, where the first part indicates the genus and species

of the source.

CFI(m)25: The 25-kilodalton (kDa) subunit of the human Cleavage Factor Im. This protein is

involved in the 3' processing of pre-messenger RNA (pre-mRNA)[8].

Inorganic and Materials Chemistry
In the context of inorganic chemistry and materials science, "M 25" can refer to an element, an

isotope, or a class of nanomaterials.

Manganese (Mn): The chemical element with the atomic number 25. It is a transition metal

with various industrial and biological roles[9][10][11].

Magnesium-25 (²⁵Mg): A stable isotope of the element magnesium, containing 12 protons

and 13 neutrons[12].

M₂₅ Nanoclusters: A class of atomically precise metal nanoclusters with a core of 25 metal

atoms, often protected by a ligand shell. Examples include gold ([Au₂₅(SR)₁₈]⁻) and silver
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([Ag₂₅(SR)₁₈]⁻) nanoclusters, where 'SR' represents a thiolate ligand. These materials are of

interest for their unique electronic and optical properties[13][14][15].

Other Contexts
The "M 25" designation has also been used in specific research contexts, such as in a study on

drug-delivery systems where "M-25" referred to particles with a 25% diltiazem content[16].

Additionally, "M 25" has been identified as a Smoothened (Smo) receptor antagonist in a

commercial product listing, though detailed chemical information is not readily available in the

provided search results[17].

To proceed with a detailed technical guide, it is imperative to identify the specific "M 25"

compound of interest. The chemical structure, properties, experimental protocols, and

associated signaling pathways are entirely dependent on which of these diverse substances is

being referenced. Researchers and professionals are encouraged to provide additional context

or a more specific name to enable a focused and accurate technical summary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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